Cas no 910635-46-0 (Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-5,5-dimethyl-3-propyl-)

Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-5,5-dimethyl-3-propyl- structure
910635-46-0 structure
Product Name:Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-5,5-dimethyl-3-propyl-
CAS No:910635-46-0
MF:C14H20O2S
MW:252.372403144836
CID:1959038
PubChem ID:57437419
Update Time:2025-04-21

Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-5,5-dimethyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[c]thiophene-1-carboxylic acid,4,5,6,7-tetrahydro-5,5-dimethyl-3-propyl-
    • 5,5-dimethyl-3-propyl-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid
    • MVZXBWBJBGGLNQ-UHFFFAOYSA-N
    • DB-340600
    • SCHEMBL1859679
    • 910635-46-0
    • Inchi: 1S/C14H20O2S/c1-4-5-11-10-8-14(2,3)7-6-9(10)12(17-11)13(15)16/h4-8H2,1-3H3,(H,15,16)
    • InChI Key: MVZXBWBJBGGLNQ-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C2CCC(C)(C)CC2=C1CCC

Computed Properties

  • Exact Mass: 252.11840105Da
  • Monoisotopic Mass: 252.11840105Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 65.5Ų

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